Cas no 2231672-89-0 (4-(trifluoromethoxy)cyclohexanol)

• Product Name: 4-(trifluoromethoxy)cyclohexanol
• CAS No: 2231672-89-0
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• MDL: MFCD31705269
• CID: 5106841
• PubChem ID: 137347053
• Update Time: 2026-03-03

4-(trifluoromethoxy)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethoxy)cyclohexan-1-ol
• 4-(trifluoromethoxy)cyclohexanol
• cis-4-(trifluoromethoxy)cyclohexan-1-ol
• FYOWVOQPKURVDZ-UHFFFAOYSA-N
• 2231665-29-3
• D96629
• trans-4-(trifluoromethoxy)cyclohexan-1-ol
• PS-16413
• PB42059
• 2231672-89-0
• trans-4-(Trifluoromethoxy)cyclohexanol
• 2231663-39-9

• MDL： MFCD31705269
• Inchi： 1S/C7H11F3O2/c8-7(9,10)12-6-3-1-5(11)2-4-6/h5-6,11H,1-4H2
• InChI Key： FYOWVOQPKURVDZ-UHFFFAOYSA-N
• SMILES： C1(O)CCC(OC(F)(F)F)CC1

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(trifluoromethoxy)cyclohexanol

Chemical Profile of 4-(trifluoromethoxy)cyclohexanol (CAS No. 2231672-89-0)

4-(trifluoromethoxy)cyclohexanol, identified by its Chemical Abstracts Service (CAS) number 2231672-89-0, is a fluorinated cyclohexanol derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a trifluoromethoxy (-OCH₂CF₃) substituent, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 4-(trifluoromethoxy)cyclohexanol consists of a cyclohexane ring substituted at the 4-position with a trifluoromethoxy group and a hydroxyl (-OH) functionality at the 1-position. The trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity, while the hydroxyl group provides opportunities for further derivatization, such as etherification or esterification, to tailor its pharmacological properties.

In recent years, fluorinated heterocycles have become increasingly prominent in drug discovery due to their ability to modulate enzyme interactions and improve pharmacokinetic profiles. The cyclohexanol core is particularly interesting because it can adopt multiple conformations, which may influence both the reactivity and selectivity of biological targets. This flexibility makes 4-(trifluoromethoxy)cyclohexanol a promising candidate for exploring new therapeutic avenues.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. The trifluoromethoxy group in 4-(trifluoromethoxy)cyclohexanol has been shown to improve binding to ATP pockets in kinase active sites, thereby enhancing inhibitory activity. For instance, studies have demonstrated that fluorinated analogs of cyclohexanols can exhibit potent inhibition against tyrosine kinases by stabilizing the transition state during substrate binding.

Furthermore, the hydroxyl group in 4-(trifluoromethoxy)cyclohexanol provides a handle for further chemical manipulation. This allows medicinal chemists to explore various functionalization strategies, such as introducing amides, ureas, or sulfonamides, which can fine-tune the pharmacological properties of the molecule. Such modifications have been crucial in optimizing drug candidates for better solubility, bioavailability, and target specificity.

Recent advances in computational chemistry have also highlighted the importance of fluorinated compounds like 4-(trifluoromethoxy)cyclohexanol in drug design. Molecular modeling studies have revealed that the trifluoromethoxy group can engage in favorable interactions with polar residues in protein binding pockets, leading to enhanced binding affinity. These insights have guided the design of next-generation inhibitors with improved pharmacological profiles.

The synthesis of 4-(trifluoromethoxy)cyclohexanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated cyclohexanes followed by reduction or etherification steps to introduce the hydroxyl or trifluoromethoxy groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving scalability.

From a biological perspective, 4-(trifluoromethoxy)cyclohexanol has shown promise in preclinical studies as a modulator of lipid metabolism. The trifluoromethoxy group has been associated with enhanced lipophilicity, which can improve membrane permeability and intracellular distribution. This property is particularly relevant for developing treatments targeting disorders related to lipid homeostasis, such as hyperlipidemia or atherosclerosis.

In conclusion,4-(trifluoromethoxy)cyclohexanol (CAS No. 2231672-89-0) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting kinases and lipid metabolism disorders. As research continues to uncover new insights into fluorinated compounds' mechanisms of action,4-(trifluoromethoxy)cyclohexanol is poised to play an important role in future drug discovery efforts.